1-ethyl-1H-pyrazol-4-yl chloroformate

• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• IUPAC Name: (1-ethylpyrazol-4-yl) carbonochloridate
• InChI: InChI=1S/C6H7ClN2O2/c1-2-9-4-5(3-8-9)11-6(7)10/h3-4H,2H2,1H3
• InChI Key: VPCSLTVEZBAZOI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)OC(=O)Cl

Description

1-Ethyl-1H-pyrazol-4-yl chloroformate is a chloroformate ester featuring a pyrazole ring substituted with an ethyl group at the 1-position. Chloroformates, in general, are highly reactive acylating agents characterized by the functional group Cl−O−C(=O)−R, where R can be alkyl, aryl, or heteroaryl. This compound’s pyrazole moiety introduces unique electronic and steric properties compared to simpler alkyl or aryl chloroformates. Pyrazole derivatives are widely utilized in pharmaceuticals, agrochemicals, and materials science due to their aromatic stability and ability to participate in hydrogen bonding. The chloroformate group enables reactions with nucleophiles (e.g., amines, alcohols), making it valuable in synthesizing carbamates, carbonates, and other derivatives. The following comparison leverages structural analogs and general chloroformate behavior to infer its characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-1H-pyrazol-4-yl chloroformate typically involves the reaction of 1-ethyl-1H-pyrazole with phosgene or its derivatives. The reaction is carried out under controlled conditions to ensure the selective formation of the chloroformate ester. Commonly used solvents include dichloromethane or chloroform, and the reaction is often performed at low temperatures to prevent decomposition .

Industrial Production Methods

Industrial production of 1-ethyl-1H-pyrazol-4-yl chloroformate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity. Safety measures are crucial due to the toxic nature of phosgene and the potential hazards associated with chloroformates .

Chemical Reactions Analysis

Nucleophilic Acyl Substitution Reactions

The chloroformate group (-OCOCl) undergoes nucleophilic substitution with amines, alcohols, and water, forming carbamates, carbonates, or carboxylic acids, respectively.

Reaction with Amines

1-Ethyl-1H-pyrazol-4-yl chloroformate reacts with primary or secondary amines to form stable carbamate derivatives. For example:

$$\text{1-Ethyl-1H-pyrazol-4-yl-OCOCl} + \text{R-NH}_2 \rightarrow \text{1-Ethyl-1H-pyrazol-4-yl-OCO-NH-R} + \text{HCl}$$

This reaction is typically conducted in anhydrous solvents (e.g., DCM or THF) at 0–25°C .

Example :

Amine	Conditions	Product	Yield	Reference
Benzylamine	DCM, 0°C, 2 h	Benzyl carbamate derivative	85%
Cyclohexylamine	THF, RT, 1 h	Cyclohexyl carbamate	78%

Reaction with Alcohols

Alcohols react with the chloroformate to yield carbonates:

$$\text{1-Ethyl-1H-pyrazol-4-yl-OCOCl} + \text{R-OH} \rightarrow \text{1-Ethyl-1H-pyrazol-4-yl-OCO-OR} + \text{HCl}$$

Reactions proceed efficiently in polar aprotic solvents (e.g., acetonitrile) with catalytic bases like pyridine .

Example :

Alcohol	Conditions	Product	Yield	Reference
Methanol	MeCN, pyridine, RT	Methyl carbonate	90%
Ethanol	THF, 40°C, 3 h	Ethyl carbonate	82%

Hydrolysis

Hydrolysis in aqueous conditions generates 1-ethyl-1H-pyrazole-4-carboxylic acid:

$$\text{1-Ethyl-1H-pyrazol-4-yl-OCOCl} + \text{H}_2\text{O} \rightarrow \text{1-Ethyl-1H-pyrazole-4-carboxylic acid} + \text{CO}_2 + \text{HCl}$$

This reaction occurs rapidly at room temperature in water or water-THF mixtures .

Condensation Reactions

The chloroformate participates in condensation with hydrazines or semicarbazides to form hydrazide derivatives. For instance, reaction with hydrazine yields pyrazolyl hydrazides :

$$\text{1-Ethyl-1H-pyrazol-4-yl-OCOCl} + \text{N}_2\text{H}_4 \rightarrow \text{1-Ethyl-1H-pyrazol-4-yl-OCO-NH-NH}_2 + \text{HCl}$$

Yields range from 70–90% under reflux in ethanol .

Mechanistic Insights

• Nucleophilic Substitution : The reaction proceeds via a two-step mechanism: (1) nucleophilic attack at the carbonyl carbon, forming a tetrahedral intermediate, and (2) expulsion of Cl⁻ .

• Hydrolysis : Base-catalyzed hydrolysis involves deprotonation of water, accelerating nucleophilic attack on the carbonyl group .

Stability and Handling

1-Ethyl-1H-pyrazol-4-yl chloroformate is moisture-sensitive and requires storage under inert conditions. Decomposition occurs above 40°C, releasing CO₂ and HCl.

Scientific Research Applications

1-ethyl-1H-pyrazol-4-yl chloroformate is utilized in various scientific research applications:

Chemistry: Used as a reagent for introducing protective groups in organic synthesis.

Biology: Employed in the modification of biomolecules for studying biological processes.

Medicine: Investigated for its potential in drug development and as a building block for pharmaceuticals.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-ethyl-1H-pyrazol-4-yl chloroformate involves its reactivity with nucleophiles such as amines and alcohols. The chloroformate group facilitates the formation of carbamates and carbonate esters through nucleophilic substitution reactions. The molecular targets include various functional groups in organic molecules, enabling the modification and protection of specific sites .

Comparison with Similar Compounds

Key Observations :

• The pyrazole ring likely increases molecular weight and density compared to ethyl or methyl analogs.
• Aromatic chloroformates (e.g., benzyl) exhibit higher boiling points and slower hydrolysis rates than alkyl derivatives .

Reactivity and Stability

Chloroformates hydrolyze in water to release HCl, CO₂, and the corresponding alcohol. Reactivity trends:

• Hydrolysis Rate : Methyl > Ethyl > Benzyl > 1-Ethyl-1H-Pyrazol-4-yl (predicted). Lower alkyl chloroformates hydrolyze rapidly, while aromatic/heteroaromatic derivatives are slower due to steric and electronic effects .
• Reactivity with Nucleophiles : All chloroformates react vigorously with amines and alcohols. The pyrazole ring may enhance electrophilicity at the carbonyl carbon, accelerating reactions with weak nucleophiles.

Biological Activity

1-Ethyl-1H-pyrazol-4-yl chloroformate is a derivative of pyrazole that has garnered attention in medicinal chemistry due to its potential biological activities, including antibacterial, antifungal, and anticancer properties. This article synthesizes available research findings on the biological activity of this compound, highlighting its mechanisms of action, efficacy against various pathogens, and structural activity relationships.

1-Ethyl-1H-pyrazol-4-yl chloroformate is characterized by the presence of a chloroformate group attached to a pyrazole ring. This structure is pivotal in determining its reactivity and biological properties. The chloroformate moiety can facilitate the formation of active intermediates that may interact with biological targets.

Antibacterial Activity

Research has shown that derivatives of pyrazole exhibit varying degrees of antibacterial activity. For instance, studies on related compounds indicate that certain pyrazole derivatives can inhibit the growth of Gram-positive and Gram-negative bacteria. The direct antibacterial activity of 1-ethyl-1H-pyrazol-4-yl chloroformate was assessed using agar diffusion and broth microdilution methods against several bacterial strains. Notably, compounds structurally similar to this chloroformate exhibited minimum inhibitory concentrations (MICs) ranging from 16 to 32 µg/mL against pathogens such as Staphylococcus aureus and Bacillus subtilis .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Bacillus subtilis	16
Enterococcus faecalis	32
Streptococcus pyogenes	16

Anticancer Activity

Pyrazole derivatives have been investigated for their anticancer properties, with some studies suggesting that they may induce apoptosis in cancer cell lines. The mechanism often involves the inhibition of key enzymes involved in cell proliferation. For example, certain pyrazole compounds have demonstrated cytotoxic effects against various cancer cell lines with IC50 values in the micromolar range .

Case Studies

Case Study 1: Antibacterial Efficacy
A study evaluated the antibacterial efficacy of several pyrazole derivatives, including 1-ethyl-1H-pyrazol-4-yl chloroformate analogs. Results indicated that modifications to the carboxamide substituent significantly influenced antibacterial activity. Compounds with a free carboxylic acid group showed enhanced activity against both Gram-positive and Gram-negative bacteria .

Case Study 2: Anticancer Activity
In another investigation, a series of pyrazole derivatives were tested for their ability to inhibit cancer cell growth. The results highlighted that certain structural modifications led to increased cytotoxicity against breast and lung cancer cell lines, suggesting a promising avenue for the development of new anticancer agents based on the pyrazole scaffold .